Cas no 22665-69-6 (2-ethoxy-2-methylpropan-1-ol)

• Product Name: 2-ethoxy-2-methylpropan-1-ol
• CAS No: 22665-69-6
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 4642219
• PubChem ID: 54245381
• Update Time: 2025-09-28

2-ethoxy-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-methylpropan-1-ol
• Z1251352968
• SCHEMBL4450431
• 22665-69-6
• EN300-1659435
• AKOS022504432
• G64301
• DB-093766

• Inchi： 1S/C6H14O2/c1-4-8-6(2,3)5-7/h7H,4-5H2,1-3H3
• InChI Key： WOSZILCYMCIWFB-UHFFFAOYSA-N
• SMILES： C(O)C(OCC)(C)C

Computed Properties

• Exact Mass: 118.099379685g/mol
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-ethoxy-2-methylpropan-1-ol

Recent Advances in the Study of 2-Ethoxy-2-methylpropan-1-ol (CAS: 22665-69-6) in Chemical Biology and Pharmaceutical Applications

The chemical compound 2-ethoxy-2-methylpropan-1-ol (CAS: 22665-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug formulation, solvent systems, and as an intermediate in organic synthesis. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its physicochemical properties, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique solvent properties of 2-ethoxy-2-methylpropan-1-ol, which make it an attractive candidate for enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its efficacy as a co-solvent in the formulation of hydrophobic active pharmaceutical ingredients (APIs), significantly improving their dissolution rates and pharmacokinetic profiles. The study also noted its low toxicity profile, which is a critical factor for pharmaceutical applications.

In addition to its role as a solvent, 2-ethoxy-2-methylpropan-1-ol has been investigated for its potential as a building block in the synthesis of novel bioactive molecules. A recent paper in Organic & Biomolecular Chemistry (2024) described its use in the synthesis of ether-linked prodrugs, which exhibited enhanced stability and controlled release properties. The researchers utilized the compound's ethoxy and hydroxyl functional groups to create derivatives with improved pharmacokinetic properties, suggesting its utility in prodrug design.

Furthermore, the compound's biological activity has been explored in the context of antimicrobial applications. A 2024 study in the European Journal of Medicinal Chemistry reported that derivatives of 2-ethoxy-2-methylpropan-1-ol exhibited moderate antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that further structural modifications could enhance its antimicrobial efficacy, positioning it as a potential lead compound for the development of new antibiotics.

Despite these promising findings, challenges remain in the large-scale production and purification of 2-ethoxy-2-methylpropan-1-ol. A recent industry report by Chemical & Engineering News (2024) highlighted the need for more sustainable and cost-effective synthesis routes to meet the growing demand for this compound in pharmaceutical manufacturing. Advances in catalytic processes and green chemistry approaches are expected to address these challenges in the near future.

In conclusion, 2-ethoxy-2-methylpropan-1-ol (CAS: 22665-69-6) represents a multifaceted compound with significant potential in drug formulation, organic synthesis, and antimicrobial applications. Continued research into its properties and derivatives is likely to yield further innovations in the chemical biology and pharmaceutical fields. Future studies should focus on optimizing its synthesis, exploring additional biological activities, and evaluating its safety profile in preclinical and clinical settings.